Cas no 83557-01-1 (1-Propanol, 3,3'-[[4-(1,1-dimethylethyl)-1,2-phenylene]bis(oxy)]bis-)
![1-Propanol, 3,3'-[[4-(1,1-dimethylethyl)-1,2-phenylene]bis(oxy)]bis- structure](https://www.kuujia.com/scimg/cas/83557-01-1x500.png)
83557-01-1 structure
Product name:1-Propanol, 3,3'-[[4-(1,1-dimethylethyl)-1,2-phenylene]bis(oxy)]bis-
1-Propanol, 3,3'-[[4-(1,1-dimethylethyl)-1,2-phenylene]bis(oxy)]bis- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 3,3'-[[4-(1,1-dimethylethyl)-1,2-phenylene]bis(oxy)]bis-
- 3-[4-tert-butyl-2-(3-hydroxypropoxy)phenoxy]propan-1-ol
- 3,3'-[(4-tert-Butyl-1,2-phenylene)bis(oxy)]di(propan-1-ol)
- 83557-01-1
- DTXSID90535412
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- Inchi: InChI=1S/C16H26O4/c1-16(2,3)13-6-7-14(19-10-4-8-17)15(12-13)20-11-5-9-18/h6-7,12,17-18H,4-5,8-11H2,1-3H3
- InChI Key: YDTOVWLZVJXSSN-UHFFFAOYSA-N
- SMILES: CC(C)(C)C1=CC(=C(C=C1)OCCCO)OCCCO
Computed Properties
- Exact Mass: 282.18310931g/mol
- Monoisotopic Mass: 282.18310931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9Ų
- XLogP3: 2.9
1-Propanol, 3,3'-[[4-(1,1-dimethylethyl)-1,2-phenylene]bis(oxy)]bis- Related Literature
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Lanhua Yi,Yuan Meng,Rui Wang,Junjie Fei,Xianyou Wang,Yebo Lu New J. Chem., 2020,44, 13472-13479
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Ling Zhu,Chen Wang,Yanlian Yang,Zhaohui He RSC Adv., 2021,11, 35331-35341
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Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
83557-01-1 (1-Propanol, 3,3'-[[4-(1,1-dimethylethyl)-1,2-phenylene]bis(oxy)]bis-) Related Products
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